methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-oxobutanoate
Overview
Description
“Methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-oxobutanoate” is a chemical compound. It is a type of tertiary butyl ester, which finds large applications in synthetic organic chemistry .
Synthesis Analysis
A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems . This process is more efficient, versatile, and sustainable compared to the batch .
Molecular Structure Analysis
The molecular structure of this compound is complex. It contains a tert-butoxycarbonyl group, which is introduced into the compound during synthesis .
Chemical Reactions Analysis
Tertiary butyl esters, such as “this compound”, are key building blocks in organic chemistry . They can be synthesized through carbonylation reactions, which represent an atom-efficient toolbox to convert a variety of easily available substrates into valuable α,β-unsaturated carbonylated products including aldehydes, ketones, esters, amides, and carboxylic acids .
Mechanism of Action
The mechanism of action of Boc-L-Leucine methyl ester is not fully understood. However, it is known to act as a competitive inhibitor of certain enzymes, including proteases and peptidases. It is also known to interact with certain proteins, leading to the modulation of their activity.
Biochemical and Physiological Effects:
Boc-L-Leucine methyl ester has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, leading to the modulation of various metabolic pathways. It has also been shown to affect the expression of certain genes, leading to the regulation of various cellular processes. Boc-L-Leucine methyl ester has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
Boc-L-Leucine methyl ester has several advantages for lab experiments. It is readily available, and its synthesis is relatively simple and cost-effective. It is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, Boc-L-Leucine methyl ester has some limitations, including its potential toxicity and its limited solubility in certain solvents.
Future Directions
There are several future directions for the research on Boc-L-Leucine methyl ester. One possible direction is the development of novel pharmaceuticals based on its structure and properties. Another direction is the study of its interactions with various proteins and enzymes, leading to a better understanding of its mechanism of action. Additionally, the development of new synthesis methods for Boc-L-Leucine methyl ester could lead to the production of higher yields and purities, making it more accessible for scientific research.
Scientific Research Applications
Boc-L-Leucine methyl ester is widely used in scientific research for various purposes. It is commonly used in the synthesis of peptides and proteins, as it serves as a protecting group for the amino group of leucine. It is also used as a starting material for the synthesis of various pharmaceuticals, including antiviral and anticancer drugs. Boc-L-Leucine methyl ester is also used in the study of enzyme kinetics and protein-protein interactions.
properties
IUPAC Name |
methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO5/c1-10(2,3)16-9(14)11-7(5-6-12)8(13)15-4/h6-7H,5H2,1-4H3,(H,11,14)/t7-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRBARHABTATAFQ-ZETCQYMHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC=O)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC=O)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87884-14-8 | |
Record name | methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-oxobutanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.